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Compound of Interest

Compound Name: 2-(2-Ethoxyphenyl)acetic acid

Cat. No.: B108990 Get Quote

An In-depth Technical Guide to 2-(2-Ethoxyphenyl)acetic acid

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and potential biological activities of 2-(2-Ethoxyphenyl)acetic acid. The information

is intended for researchers, scientists, and professionals involved in drug development and

chemical synthesis.

Chemical Structure and Identification
2-(2-Ethoxyphenyl)acetic acid is a substituted phenylacetic acid derivative. It is characterized

by an ethoxy group (-OCH₂CH₃) at the ortho position of the phenyl ring attached to an acetic

acid moiety.[1]

Table 1: Chemical Identifiers for 2-(2-Ethoxyphenyl)acetic acid
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Identifier Value

IUPAC Name (2-ethoxyphenyl)acetic acid[2]

CAS Number 70289-12-2[2]

Molecular Formula C₁₀H₁₂O₃[1]

InChI
1S/C10H12O3/c1-2-13-9-6-4-3-5-8(9)7-

10(11)12/h3-6H,2,7H2,1H3,(H,11,12)[2]

InChIKey ABROWERIMKBDEW-UHFFFAOYSA-N[2]

SMILES CCOC1=CC=CC=C1CC(=O)O

PubChem CID 144397[1]

Physicochemical Properties
The physicochemical properties of 2-(2-Ethoxyphenyl)acetic acid are summarized in the table

below. The ortho-ethoxy group enhances its lipophilicity compared to the unsubstituted

phenylacetic acid, which can influence its biological interactions and reactivity.[1]

Table 2: Physicochemical Properties of 2-(2-Ethoxyphenyl)acetic acid

Property Value

Molecular Weight 180.2 g/mol [1][2]

Melting Point 99–102 °C[1]

Physical Form Solid[2]

Purity 98%[2]

Storage Sealed in dry, room temperature conditions[2]

Synthesis Protocols
Several synthetic routes for preparing 2-(2-Ethoxyphenyl)acetic acid have been reported.

The following are detailed experimental protocols.
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Protocol 1: Etherification of 2-Hydroxyphenylacetic Acid
This method involves the direct etherification of a phenolic precursor.

Step 1: Alkylation: 2-hydroxyphenylacetic acid is alkylated using ethyl bromide. The reaction

is carried out under basic conditions, typically using potassium carbonate (K₂CO₃) and

sodium bromide (NaBr) in acetonitrile as the solvent.[1]

Step 2: Reaction Conditions: The mixture is heated to 50°C for 24 hours to achieve the

ethoxy substitution.[1]

Step 3: Oxidation: The resulting intermediate is oxidized using a TEMPO/NaBr/TCCA

(trichloroisocyanuric acid) system at a controlled temperature of 0–5°C.[1]

Yield: This process yields the final product with a purity of over 95%.[1]

2-Hydroxyphenylacetic Acid
+ Ethyl Bromide

K₂CO₃ / NaBr
Acetonitrile, 50°C, 24h Alkylated Intermediate TEMPO / NaBr / TCCA

0-5°C
2-(2-Ethoxyphenyl)acetic acid

(>95% Purity)

Click to download full resolution via product page

Caption: Workflow for Synthesis Protocol 1.

Protocol 2: Reaction with Sodium Ethylate
This alternative route utilizes dichloroacetic acid as a starting material.

Step 1: Ethoxylation: Dichloroacetic acid is reacted with sodium ethylate (15–20% in ethanol)

at a temperature of 70–80°C for 4–6 hours. A 1:3 molar ratio of dichloroacetic acid to sodium

ethylate is used to maximize substitution.[1]

Step 2: Acidification: The reaction mixture is subsequently acidified with hydrochloric acid. It

is critical to maintain the temperature below 10°C during this step to prevent decomposition.

[1]

Step 3: Isolation: The pH is adjusted to neutral, causing sodium chloride to precipitate, which

is then removed by filtration.[1]
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Step 4: Purification: The final product, 2-(2-ethoxyphenyl)acetic acid, is isolated by vacuum

distillation.[1]

Yield: This method has a reported yield of 78%.[1]

Spectroscopic Data
The structure of 2-(2-Ethoxyphenyl)acetic acid has been confirmed by standard

spectroscopic methods.

Infrared (IR) Spectroscopy: The IR spectrum shows a characteristic peak for the carboxylic

acid C=O stretch at ν 1730 cm⁻¹.[1]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum displays key

signals confirming the ethoxy and acetic acid groups, with a signal at δ 1.28 ppm for the

ethoxy CH₃ and a signal at δ 3.48 ppm for the acetic acid CH₂ group.[1]

Biological Activity and Mechanism of Action
2-(2-Ethoxyphenyl)acetic acid serves as a key intermediate in the synthesis of various

pharmaceutical compounds, particularly those with anti-inflammatory and analgesic properties.

[1]

The precise mechanism of action is a subject of ongoing research, but it is understood to

involve the modulation of specific molecular targets.[1] It can act as an inhibitor or modulator of

certain enzymes or receptors, leading to its observed biological effects.[1] Its applications in

scientific research are primarily in medicinal chemistry as a building block for more complex

molecules.[1]
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Caption: Potential Mechanism of Action.

Safety Information
According to its classification, 2-(2-Ethoxyphenyl)acetic acid is associated with the following

hazards:

Pictogram: GHS07 (Harmful)[2]

Signal Word: Warning[2]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[2]

Precautionary Statements: P264, P280, P302+P352, P332+P313, P362+P364,

P305+P351+P338, P337+P313.[2]
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Caption: Logical Relationships of the Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108990?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

